1-(2-Tetrahydrofuranyl)cyclopentanol

• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 1-(oxolan-2-yl)cyclopentan-1-ol
• InChI: InChI=1S/C9H16O2/c10-9(5-1-2-6-9)8-4-3-7-11-8/h8,10H,1-7H2
• InChI Key: YRFBNNUJAYITGP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2CCCO2)O

Description

1-(2-Tetrahydrofuranyl)cyclopentanol is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with 13.6 g of magnesium and 300 ml of tetrahydrofuran, to which 60.3 g of 1,4-dibromobutane was added dropwise at 50° C. After the completion of dropwise addition, the solution was stirred at 60° C. for one hour. To the solution below 40° C., 31.0 g of ethyl tetrahydrofurancarboxylate was added dropwise. The solution was stirred at room temperature for one hour, after which an aqueous solution of ammonium chloride was added for hydrolysis. Ordinary post-treatment yielded 30.2 g of 1-(2-tetrahydrofuranyl)cyclopentanol.